Cas no 62268-99-9 (Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-6-nitro-)

Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-6-nitro- structure
62268-99-9 structure
Product Name:Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-6-nitro-
CAS No:62268-99-9
MF:C17H18N2O6
MW:346.334624767303
CID:451674
PubChem ID:71388080
Update Time:2025-04-19

Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(4-hydroxy-3-methyl-5-nitrophenyl)propan-2-yl]-2-methyl-6-nitrophenol
    • 62268-99-9
    • DTXSID50810156
    • 4,4'-(Propane-2,2-diyl)bis(2-methyl-6-nitrophenol)
    • Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-6-nitro-
    • Inchi: 1S/C17H18N2O6/c1-9-5-11(7-13(15(9)20)18(22)23)17(3,4)12-6-10(2)16(21)14(8-12)19(24)25/h5-8,20-21H,1-4H3
    • InChI Key: OSYXXCBDPLVCQM-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1C)C(C)(C)C1C=C(C(=C(C)C=1)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 346.11654
  • Monoisotopic Mass: 346.11648630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 126.74
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